4-fluoro-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-3-methylbenzene-1-sulfonamide

• IUPAC Name: 4-fluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-3-methylbenzenesulfonamide
• InChI: InChI=1S/C15H18FNO4S/c1-12-9-14(3-4-15(12)16)22(18,19)17(6-8-20-2)10-13-5-7-21-11-13/h3-5,7,9,11H,6,8,10H2,1-2H3
• InChI Key: YOPJTBSZJZPEAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N(CCOC)CC2=COC=C2)F
• Molecular Formula: C15H18FNO4S
• Molecular Weight: 327.4 g/mol

Description

“4-fluoro-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-3-methylbenzene-1-sulfonamide” is a chemical compound with the molecular formula C15H18FNO4S. It has an average mass of 327.371 Da and a monoisotopic mass of 327.094055 Da.

Molecular Structure Analysis

The molecular structure of this compound includes a furan ring attached to a benzene ring via a methylene bridge. The benzene ring is substituted with a fluoro group, a methyl group, and a sulfonamide group. The sulfonamide nitrogen is further substituted with a methoxyethyl group.

Physical And Chemical Properties Analysis

This compound has a density of 1.3±0.1 g/cm³, a boiling point of 442.7±55.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.1 mmHg at 25°C. It has an enthalpy of vaporization of 70.0±3.0 kJ/mol and a flash point of 221.5±31.5 °C. The compound has a refractive index of 1.545 and a molar refractivity of 81.6±0.4 cm³. It has 5 H bond acceptors, 0 H bond donors, and 7 freely rotating bonds.

Scientific Research Applications

4-fluoro-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-3-methylbenzene-1-sulfonamide has been used in a variety of scientific research applications. It has been used in the synthesis of novel organic compounds, as a model for the study of enzyme inhibition, and as a potential drug for treating certain types of tumors. This compound has also been used in the study of the structure and activity of enzymes, as well as in the study of the structure and function of proteins.

Mechanism of Action

4-fluoro-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-3-methylbenzene-1-sulfonamide has been studied for its potential to inhibit the activity of certain enzymes. It has been shown to inhibit the activity of enzymes such as acetylcholinesterase and monoamine oxidase. It is believed that this compound binds to the active site of these enzymes, preventing them from catalyzing their respective reactions.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to have an inhibitory effect on the activity of enzymes such as acetylcholinesterase and monoamine oxidase. It has also been shown to have an anti-tumor effect in certain types of tumors. In addition, this compound has been shown to have an antioxidant effect, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

4-fluoro-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-3-methylbenzene-1-sulfonamide has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is readily available. It is also relatively stable, and it can be stored at room temperature for long periods of time. However, this compound is a relatively toxic compound, and it should be handled with care.

Future Directions

There are a number of potential future directions for the use of 4-fluoro-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-3-methylbenzene-1-sulfonamide in scientific research. It could be further studied for its potential to inhibit the activity of other enzymes, or it could be used to study the structure and function of proteins. It could also be used to study the effects of environmental pollutants on biochemical and physiological processes. Additionally, this compound could be studied for its potential to treat certain types of tumors. Finally, this compound could be used to study the effects of drugs on biochemical and physiological processes.

Synthesis Methods

4-fluoro-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-3-methylbenzene-1-sulfonamide can be synthesized using a number of different methods. One method involves the reaction of 3-methylbenzene-1-sulfonyl chloride with 2-methoxyethyl furan-3-ylmethyl amine in the presence of a base such as sodium hydroxide. This reaction yields this compound as the final product.